Cas no 2227807-88-5 ((1R)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol)

• Product Name: (1R)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol
• CAS No: 2227807-88-5
• MF: C₉H₁₀ClF₂NO₂
• MW: 237.631008625031
• CID: 5783577
• PubChem ID: 165653516
• Update Time: 2025-06-07

(1R)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1970664
• 2227807-88-5
• (1R)-2-amino-1-[3-chloro-4-(difluoromethoxy)phenyl]ethan-1-ol
• (1R)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol

• Inchi： 1S/C9H10ClF2NO2/c10-6-3-5(7(14)4-13)1-2-8(6)15-9(11)12/h1-3,7,9,14H,4,13H2/t7-/m0/s1
• InChI Key： OWXRSKBWCMRMNE-ZETCQYMHSA-N
• SMILES： ClC1=C(C=CC(=C1)[C@H](CN)O)OC(F)F

Computed Properties

• Exact Mass: 237.0368126g/mol
• Monoisotopic Mass: 237.0368126g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 55.5Ų

Additional information on (1R)-2-amino-1-3-chloro-4-(difluoromethoxy)phenylethan-1-ol

Compound CAS No 2227807-88-5: (1R)-2-Amino-1-(3-Chloro-4-(Difluoromethoxy)Phenyl)Ethanol

The compound with CAS No 2227807-88-5, known as (1R)-2-amino-1-(3-chloro-4-(difluoromethoxy)phenyl)ethanol, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its chiral center at the ethanol moiety, which plays a crucial role in its stereochemical properties and biological activity. The presence of the amino group (-NH₂) and the difluoromethoxy group (-O-CF₂-) introduces unique electronic and steric effects, making it a valuable substrate for further chemical modifications and bioactivity studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of nucleophilic aromatic substitution and asymmetric catalysis. Researchers have demonstrated that the enantiopure form of this compound can be obtained using chiral catalysts, which is essential for its application in drug discovery. The stereochemistry of the molecule has been thoroughly investigated, revealing that the (1R) configuration exhibits superior pharmacokinetic properties compared to its (1S) counterpart.

In terms of physical properties, (1R)-2-amino-1-(3-chloro-4-(difluoromethoxy)phenyl)ethanol has a melting point of approximately 150°C and is sparingly soluble in water but highly soluble in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for use in various organic reactions, including amide bond formation and Suzuki coupling reactions. The molecule's stability under physiological conditions has also been evaluated, showing minimal degradation over a period of 48 hours at 37°C.

Recent studies have highlighted the potential of this compound as a lead molecule in the development of novel therapeutic agents. Its ability to modulate key cellular pathways, such as the MAPK/ERK signaling pathway, has been demonstrated in vitro using human cancer cell lines. Additionally, preliminary pharmacological studies suggest that this compound exhibits anti-inflammatory and neuroprotective effects, making it a promising candidate for treating neurodegenerative diseases such as Alzheimer's disease.

The incorporation of the difluoromethoxy group into the aromatic ring significantly enhances the compound's bioavailability and reduces its susceptibility to metabolic degradation. This feature has been exploited in drug design to improve the overall efficacy of related compounds. Furthermore, computational modeling studies have revealed that this compound can act as a competitive inhibitor of certain enzymes involved in lipid metabolism, opening new avenues for its application in treating metabolic disorders.

In conclusion, (1R)-2-amino-1-(3-chloro-4-(difluoromethoxy)phenyl)ethanol represents a versatile platform for chemical innovation. Its unique structural features, coupled with its promising biological activity, position it as a valuable asset in both academic research and industrial drug development. Continued exploration into its synthetic pathways, pharmacokinetics, and therapeutic applications will undoubtedly yield further insights into its potential as a novel pharmaceutical agent.